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Compound of Interest

Compound Name: 4-Mercaptobenzenesulfonic acid

Cat. No.: B1202543

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
Mercaptobenzenesulfonic acid (CAS No. 7134-41-0), a compound utilized in various
research and development applications. Adherence to these guidelines is crucial for ensuring a
safe laboratory environment and minimizing potential exposure risks.

Hazard Identification and Classification

4-Mercaptobenzenesulfonic acid is classified as a hazardous substance. The primary
hazards are associated with its toxic and irritant properties.

GHS Hazard Statements:

e H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.
e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

Signal Word: Danger

Physicochemical and Toxicological Data
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A summary of the key physicochemical and toxicological properties of 4-
Mercaptobenzenesulfonic acid is presented below. This data is essential for risk assessment
and the implementation of appropriate safety measures.

Property Value Reference
Chemical Formula CeHe03S2 [2]
Molecular Weight 190.2 g/mol [2]
Appearance White solid [1]
Melting Point 251-253°C [1]
Density 1.524+0.06 g/cm3 (Predicted) [1]
pKa -0.75%0.50 (Predicted) [1]

No specific quantitative toxicity data such as LD50 or LC50 values were found in the provided
search results.

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent exposure and maintain the
integrity of the compound.

Handling

o Ventilation: Use only outdoors or in a well-ventilated area.[3] Ensure adequate ventilation,
especially in confined areas.[3]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[3]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[3] Do not eat, drink,
or smoke when using this product. Avoid contact with skin, eyes, and clothing.[3]

e Dust Formation: Avoid breathing dust.[3] Avoid dust formation.[3]
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Storage

o Conditions: Store in a well-ventilated place. Keep the container tightly closed.[3] Store locked
up.[3]

o Atmosphere: Store under an inert atmosphere at room temperature.
e Incompatible Materials: Keep away from strong oxidizing agents.[3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is based on the potential for exposure. The following are
general recommendations; however, a site-specific risk assessment should be conducted to
determine the exact requirements.

PPE Category Specifications

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3] Tight-sealing safety goggles are

Eye/Face Protection

recommended.

Wear appropriate protective gloves and clothing
Skin Protection to prevent skin exposure.[3] Handle with

impervious gloves.

) ) If dusts are generated, a NIOSH-approved
Respiratory Protection ,
respirator for dusts should be worn.

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

First-Aid Measures

 Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing.[3] Call a POISON CENTER or doctor/physician if you feel unwell.[3]
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o Skin Contact: If on skin, wash with plenty of soap and water.[3] If skin irritation occurs, get
medical advice/attention.[3] Take off contaminated clothing and wash it before reuse.[3]

» Eye Contact: If in eyes, rinse cautiously with water for several minutes.[3] Remove contact
lenses, if present and easy to do. Continue rinsing.[3] If eye irritation persists, get medical
advice/attention.[3]

 Ingestion: If swallowed, immediately call a POISON CENTER or doctor/physician. Rinse
mouth.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[3]

e Hazardous Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO2), and Sulfur
oxides.[3]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation.[3] Use personal protective equipment as
required.[3] Avoid dust formation.[3]

e Environmental Precautions: Should not be released into the environment.[3]

o Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[3] Keep in suitable, closed containers for disposal.[3]

Logical Workflows and Pathways

The following diagrams illustrate the logical relationships in handling 4-
Mercaptobenzenesulfonic acid safely.
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H315: Skin Irritant
H319: Eye Irritant
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Caption: Logical workflow for the safe handling of hazardous chemicals.
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Caption: Emergency first-aid procedures following exposure.

Experimental Protocols

Detailed experimental protocols for the safe handling of 4-Mercaptobenzenesulfonic acid are
generally not available in standard safety data sheets. It is imperative that all researchers and
scientists develop and adhere to Standard Operating Procedures (SOPSs) specific to their
experimental setups. These SOPs should be based on a thorough risk assessment that
considers the quantity of the substance being used, the nature of the experiment (e.g., heating,
aerosol generation), and the available engineering controls.

Key elements to include in an experimental SOP:

» Adetailed description of the procedure involving 4-Mercaptobenzenesulfonic acid.
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A comprehensive list of all required PPE.

Step-by-step instructions for the safe addition, handling, and disposal of the compound.

Emergency procedures specific to the experiment.

Designated personnel and their responsibilities.

By following these guidelines and incorporating them into laboratory-specific safety protocols,
researchers, scientists, and drug development professionals can work safely with 4-
Mercaptobenzenesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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